Cas no 1506968-63-3 (1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1506968-63-3
• MF: C₁₀H₁₀F₅N
• MW: 239.185120105743
• CID: 6033997
• PubChem ID: 80604666
• Update Time: 2025-06-14

1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine
• 1506968-63-3
• EN300-1931163
• 1,1-difluoro-2-[4-(trifluoromethyl)phenyl]propan-2-amine
• AKOS019171136

• Inchi： 1S/C10H10F5N/c1-9(16,8(11)12)6-2-4-7(5-3-6)10(13,14)15/h2-5,8H,16H2,1H3
• InChI Key： IGTLIKLMGIHTIF-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(C(F)(F)F)=CC=1)N)F

Computed Properties

• Exact Mass: 239.07334013g/mol
• Monoisotopic Mass: 239.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine

Recent Advances in the Study of 1,1-Difluoro-2-4-(Trifluoromethyl)phenylpropan-2-amine (CAS: 1506968-63-3)

1,1-Difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine (CAS: 1506968-63-3) is a fluorinated amine compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and difluoro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel psychoactive substances (NPS) and central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a subject of intense research interest.

The synthesis of 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine has been optimized to improve yield and purity, with recent literature highlighting the use of advanced fluorination techniques and catalytic methods. Researchers have employed NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structural integrity of the compound. These analytical techniques have also been instrumental in elucidating its stereochemical properties, which are critical for understanding its biological activity.

Pharmacological studies have revealed that 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine exhibits significant affinity for serotonin and dopamine receptors, suggesting its potential use in treating mood disorders and neurodegenerative diseases. In vitro assays have demonstrated its ability to modulate neurotransmitter release, while in vivo studies in animal models have shown promising results in behavioral tests. However, the compound's pharmacokinetic profile, including its metabolism and potential toxicity, remains under investigation to ensure its safety for therapeutic use.

Recent advancements in computational chemistry have enabled researchers to model the interaction of 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine with its target receptors at the atomic level. Molecular docking studies have provided insights into the binding mechanisms and the role of fluorine atoms in enhancing receptor affinity. These findings are expected to guide the design of next-generation fluorinated compounds with improved efficacy and reduced side effects.

Despite its potential, the compound's classification as a novel psychoactive substance has raised regulatory concerns. Authorities are closely monitoring its distribution and use to prevent misuse. Ongoing research aims to explore its therapeutic applications while addressing these regulatory challenges. Collaborative efforts between academia, industry, and regulatory bodies are essential to balance innovation with public safety.

In conclusion, 1,1-difluoro-2-4-(trifluoromethyl)phenylpropan-2-amine represents a promising candidate for further development in medicinal chemistry. Its unique fluorinated structure and receptor affinity make it a valuable tool for studying CNS disorders and developing new therapeutics. Future research should focus on optimizing its pharmacological profile, understanding its long-term effects, and navigating the regulatory landscape to facilitate its transition from the lab to the clinic.